Cas no 1779937-89-1 (6-(Aminomethyl)quinolin-4-amine)
6-(Aminomethyl)quinolin-4-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-28650698
- 1779937-89-1
- 6-(aminomethyl)quinolin-4-amine
- 6-(Aminomethyl)quinolin-4-amine
-
- MDL: MFCD34575634
- Inchi: 1S/C10H11N3/c11-6-7-1-2-10-8(5-7)9(12)3-4-13-10/h1-5H,6,11H2,(H2,12,13)
- InChI Key: XCLMULDIEPSMFM-UHFFFAOYSA-N
- SMILES: N1C=CC(=C2C=C(CN)C=CC=12)N
Computed Properties
- Exact Mass: 173.095297364g/mol
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.9Ų
6-(Aminomethyl)quinolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28650698-0.05g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 0.05g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-28650698-0.1g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 0.1g |
$1081.0 | 2025-03-19 | |
| Enamine | EN300-28650698-0.25g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 0.25g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-28650698-0.5g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 0.5g |
$1180.0 | 2025-03-19 | |
| Enamine | EN300-28650698-1.0g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-28650698-2.5g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-28650698-5.0g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 | |
| Enamine | EN300-28650698-10.0g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 95.0% | 10.0g |
$5283.0 | 2025-03-19 | |
| Enamine | EN300-28650698-1g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 1g |
$1229.0 | 2023-09-06 | ||
| Enamine | EN300-28650698-5g |
6-(aminomethyl)quinolin-4-amine |
1779937-89-1 | 5g |
$3562.0 | 2023-09-06 |
6-(Aminomethyl)quinolin-4-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 6-(Aminomethyl)quinolin-4-amine
Comprehensive Overview of 6-(Aminomethyl)quinolin-4-amine (CAS No. 1779937-89-1): Properties, Applications, and Research Insights
6-(Aminomethyl)quinolin-4-amine (CAS No. 1779937-89-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its aminomethyl and amine functional groups, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in drug discovery, fluorescence probes, and coordination chemistry, aligning with current trends in targeted therapy and bioimaging technologies.
Recent studies highlight the role of 6-(Aminomethyl)quinolin-4-amine in developing small-molecule inhibitors for enzymes involved in inflammatory pathways. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s electron-rich quinoline core also makes it a candidate for designing organic semiconductors, addressing the growing demand for flexible electronics and sustainable energy solutions.
From a synthetic perspective, CAS No. 1779937-89-1 is often utilized in multicomponent reactions (MCRs) due to its reactive sites. Its chelation properties are leveraged in creating metal-organic frameworks (MOFs), which are pivotal in carbon capture and hydrogen storage applications. This aligns with the global focus on green chemistry and renewable energy, making it a relevant subject for academic and industrial research.
Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 6-(Aminomethyl)quinolin-4-amine. Purity and stability assessments are critical, especially for its use in high-throughput screening (HTS) platforms. The compound’s solubility profile and pH sensitivity are frequently discussed in forums, reflecting user interest in optimizing formulation strategies for lab-scale and commercial applications.
In the context of intellectual property, patents involving 1779937-89-1 often focus on its derivatives for anticancer agents or neuroprotective compounds. This underscores its value in drug repurposing initiatives, a trending approach to accelerate therapeutic development. Additionally, its low toxicity profile in preliminary studies makes it a promising candidate for biocompatible materials.
Environmental and regulatory considerations for 6-(Aminomethyl)quinolin-4-amine emphasize waste minimization and safe handling protocols. While not classified as hazardous, its synthesis often involves catalytic methods to reduce byproducts, resonating with the circular economy paradigm. FAQs in scientific communities frequently address its storage conditions and compatibility with common reagents.
Future directions for CAS No. 1779937-89-1 include exploring its photophysical properties for OLEDs and biosensors, as well as scaling up production via continuous flow chemistry. Collaborative efforts between academia and industry aim to unlock its full potential, positioning this compound at the forefront of innovation-driven research.
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